N-(2-ethoxyphenyl)-4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C22H22FN3O3/c1-2-29-20-7-4-3-6-19(20)24-21(27)8-5-15-26-22(28)14-13-18(25-26)16-9-11-17(23)12-10-16/h3-4,6-7,9-14H,2,5,8,15H2,1H3,(H,24,27)
• InChI Key: RLENOQAUMQCJQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)butanamide, also known as EF-1502, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EF-1502 is a pyridazinone derivative that has been shown to have promising pharmacological properties, including anti-inflammatory and analgesic effects. In

Scientific Research Applications

Potential as a Molecular Probe

Researchers in chemical biology and medicinal chemistry are intrigued by the compound’s unique structure. It could serve as a valuable molecular probe for studying protein-ligand interactions, receptor binding, and cellular signaling pathways. By labeling it with fluorescent tags or radioisotopes, scientists can explore its binding affinity and distribution within biological systems.

These applications highlight the versatility and potential impact of N-(2-ethoxyphenyl)-4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)butanamide in diverse scientific contexts. Keep in mind that ongoing research will likely uncover additional applications and refine our understanding of its mechanisms.